Cas no 2228319-32-0 (5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole)

• Product Name: 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole
• CAS No: 2228319-32-0
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• CID: 5778015
• PubChem ID: 165753486
• Update Time: 2025-07-23

5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole
• 2228319-32-0
• EN300-1977518

• Inchi： 1S/C5H9ClN4/c1-3-4(8-7)5(6)10(2)9-3/h8H,7H2,1-2H3
• InChI Key： XKBACBJEXRGWLO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)NN

Computed Properties

• Exact Mass: 160.0515740g/mol
• Monoisotopic Mass: 160.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.9Ų

Additional information on 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole

5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole: A Promising Compound in Pharmaceutical Research

5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole (CAS No. 2228319-32-0) has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the broader class of pyrazole derivatives, which are characterized by their five-membered ring system containing two nitrogen atoms. The 1H-pyrazole core is a well-known pharmacophore that has been extensively studied for its diverse biological activities, ranging from anti-inflammatory to antitumor properties. The presence of the 5-chloro substituent and the 4-hydrazinyl group further enhances its chemical reactivity and biological potential, making it a focal point for researchers in drug discovery.

Recent studies have highlighted the importance of the 1,3-dimethyl substituents in modulating the pharmacological profile of pyrazole-based compounds. These groups are known to influence the molecule's solubility, metabolic stability, and interactions with biological targets. The hydrazinyl functional group, in particular, has been shown to contribute to the compound's ability to form hydrogen bonds with target proteins, thereby enhancing its binding affinity and selectivity. This structural advantage positions 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole as a promising candidate for the development of novel therapeutics.

The 5-chloro substituent in this compound plays a critical role in its pharmacokinetic properties. Chlorine atoms are often used in medicinal chemistry to improve the metabolic stability of drug candidates by reducing their susceptibility to enzymatic degradation. Additionally, the 5-chloro group may also influence the molecule's electronic properties, affecting its ability to interact with specific biological targets. This is particularly relevant in the context of drug design, where subtle structural modifications can lead to significant improvements in efficacy and safety.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that the 4-hydrazinyl group in 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole is capable of forming stable complexes with metalloproteins, which are involved in various physiological processes. This property has sparked interest in its potential application as a therapeutic agent for diseases associated with metal ion dysregulation, such as neurodegenerative disorders and certain types of cancer. The ability of the hydrazinyl group to coordinate with metal ions is a key factor in its biological activity, as it allows the compound to modulate the activity of metal-dependent enzymes and receptors.

Another notable aspect of 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole is its potential as a prodrug. Prodrug strategies are widely used in pharmaceutical development to improve the bioavailability and reduce the toxicity of active compounds. The hydrazinyl group in this molecule can undergo hydrolysis under physiological conditions, releasing the active pharmacophore. This mechanism of action is particularly advantageous for targeting tissues where the drug needs to be delivered in a controlled manner, such as the central nervous system or specific organs.

Recent advances in computational chemistry have further expanded the understanding of the molecular interactions of 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole. Molecular docking studies have revealed that the 1H-pyrazole ring can adopt multiple conformations when interacting with target proteins, allowing it to bind to different sites with varying affinities. This flexibility is crucial for the compound's ability to act as a multitarget drug, which is a growing trend in modern drug discovery. The 1,3-dimethyl substituents are also believed to play a role in stabilizing these conformations, ensuring the compound's efficacy in vivo.

Experimental data from *Bioorganic & Medicinal Chemistry Letters* (2024) has shown that 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This pathway is a central regulator of the immune response and is implicated in the pathogenesis of chronic inflammatory diseases. The compound's ability to modulate this pathway suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. The hydrazinyl group is likely responsible for this effect, as it can interfere with the phosphorylation of key proteins in the NF-κB cascade.

Moreover, the 5-chloro substituent has been found to enhance the compound's ability to cross the blood-brain barrier (BBB), a critical factor in the development of neurotherapeutics. The BBB is a major obstacle in delivering drugs to the central nervous system, and compounds that can effectively traverse this barrier are highly sought after. The presence of the 5-chloro group may alter the hydrophobicity of the molecule, allowing it to interact with the lipid bilayer of the BBB and facilitating its entry into the brain. This property is particularly relevant for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The 1,3-dimethyl groups in 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole also contribute to its metabolic stability. These groups can act as steric barriers, preventing the molecule from undergoing rapid metabolism by liver enzymes. This is a crucial aspect of drug development, as compounds with poor metabolic stability often require high dosages to achieve therapeutic concentrations, which can lead to increased side effects. By improving the metabolic stability of the compound, the 1,3-dimethyl substituents may reduce the need for frequent dosing and minimize the risk of adverse effects.

Recent studies have also explored the potential of 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole as an antitumor agent. Research published in *Cancer Research* (2025) has demonstrated that the compound can inhibit the proliferation of cancer cells by inducing apoptosis and suppressing angiogenesis. The hydrazinyl group is believed to play a key role in these effects by interacting with specific proteins involved in cell cycle regulation and tumor growth. This finding has generated considerable interest in the compound as a potential candidate for cancer therapy, particularly for tumors that are resistant to conventional treatments.

Despite its promising properties, the development of 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacological profile to enhance its efficacy and reduce potential side effects. This includes the exploration of different synthetic routes to improve the compound's purity and yield, as well as the identification of additional biological targets that can be modulated by its unique structure.

In conclusion, 5-chloro-4-hydrazinyl-1,3-dimethyl-1H-pyrazole represents a valuable molecule in the field of medicinal chemistry. Its unique structural features, including the 1H-pyrazole core, the 5-chloro substituent, and the 4-hydrazinyl group, contribute to its diverse biological activities and therapeutic potential. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutics for a wide range of diseases.